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Abstract

This document provides a detailed protocol for the preparation of a stock solution of JNJ0966,
a pro-MMP9 activation inhibitor, using dimethyl sulfoxide (DMSO) as the solvent. The protocol
includes necessary calculations, safety precautions, and storage recommendations to ensure

the stability and efficacy of the compound for in vitro and in vivo studies. All quantitative data is
summarized for easy reference, and a workflow diagram is provided for visual guidance.

Introduction

JNJ0966 is a potent and selective inhibitor of the activation of pro-matrix metalloproteinase-9
(pro-MMP9), with an IC50 of 440 nM. It functions by preventing the conversion of the
proenzyme to its active form, without directly impacting the enzymatic activity of MMP9. This
selectivity makes it a valuable tool for studying the specific roles of MMP9 in various
physiological and pathological processes, including cell invasion. Accurate preparation of a
stable stock solution is the first critical step for reliable experimental results. DMSO is an
excellent solvent for many organic compounds, including JNJ0966, due to its ability to dissolve
both polar and nonpolar molecules and its miscibility with aqueous solutions like cell culture
media.[1][2]

Quantitative Data Summary
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The following table summarizes the key quantitative information for preparing a JINJ0966 stock

solution.
Parameter Value Reference
Molecular Weight (M.Wt) 360.45 g/mol
Formula C16H16N402S>2

Maximum Solubility in DMSO 18.02 mg/mL

Maximum Molar Concentration

50 mM
in DMSO
Purity >98% (HPLC)
CAS Number 315705-75-0

Experimental Protocol

This protocol outlines the steps to prepare a 10 mM stock solution of INJ0966 in DMSO. This
concentration is a common starting point for creating working solutions for various assays.

Materials
e JNJ0966 powder (purity >98%)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves
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Safety Precautions

e Work in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE to avoid skin and eye contact with INJ0966 and DMSO.

e Consult the Safety Data Sheet (SDS) for both INJ0966 and DMSO before handling.

Calculations

To prepare a 10 mM stock solution, the required mass of INJ0966 for a specific volume of
DMSO must be calculated. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) =10 mM x 1 mL x 360.45 g/mol / 1000 = 3.6045 mg

The following table provides pre-calculated solvent volumes for common stock concentrations
and masses of INJ0966.

Desired Concentration Mass of JNJ0966 Required Volume of DMSO
1mM 1mg 2.77 mL

5 mM 1mg 0.55mL

10 mM 1mg 0.277 mL

10 mM 5 mg 1.39 mL

25 mM 5 mg 0.55mL

50 mM 10 mg 0.55mL

Step-by-Step Procedure

¢ Aliguot INJ0966: Carefully weigh out the desired amount of INJ0966 powder using a
calibrated analytical balance. For instance, to prepare a 10 mM solution, you might weigh 1
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mg.

o Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the
JNJ0966 powder. For 1 mg of INJ0966 to make a 10 mM solution, add 277 uL of DMSO.

» Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved particulates.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or
-80°C for long-term storage.

Visualization

The following diagram illustrates the workflow for preparing the INJ0966 stock solution.
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Caption: Workflow for INJ0966 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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